Cas no 2228386-09-0 (5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile)

• Product Name: 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile
• CAS No: 2228386-09-0
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 6395328
• PubChem ID: 165608671
• Update Time: 2025-10-29

5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile
• 2228386-09-0
• EN300-1756528

• Inchi： 1S/C10H7NO3S/c11-4-6-1-8(15-5-6)7-2-9(12)14-10(13)3-7/h1,5,7H,2-3H2
• InChI Key： GKGKFWQOEAMRGC-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 221.01466426g/mol
• Monoisotopic Mass: 221.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.4Ų

Additional information on 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile

Introduction to 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile (CAS No. 2228386-09-0)

5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 2228386-09-0, has garnered attention due to its potential in drug discovery and development. The molecular framework of this compound integrates a thiophene core with a dioxan ring, creating a unique scaffold that is conducive to various chemical modifications and biological interactions.

The structural composition of 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile is highly intriguing, featuring a thiophene ring linked to a dioxan moiety through an oxygen atom at the 4-position. This arrangement not only imparts stability to the molecule but also opens up possibilities for diverse functionalization. The presence of a nitrile group at the 3-position of the thiophene ring further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique structural features of 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile make it an attractive candidate for further investigation in this field.

One of the most compelling aspects of this compound is its ability to act as a building block for more complex molecules. The combination of the thiophene and dioxan rings provides a platform for designing novel pharmacophores that can interact with biological targets in specific ways. This flexibility has led to several innovative approaches in drug design, where 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile serves as a key intermediate.

Recent studies have highlighted the compound's potential in developing new therapeutic agents. For instance, researchers have investigated its derivatives as inhibitors of enzymes involved in cancer progression. The nitrile group and the oxygen-containing heterocycles in the molecule contribute to its ability to modulate enzymatic activity effectively. These findings suggest that 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile could be a valuable asset in creating targeted therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the desired molecular framework efficiently. The synthesis process also emphasizes the importance of controlling reaction conditions to minimize side products and ensure the integrity of the final product.

In addition to its pharmaceutical applications, 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. The compound's ability to absorb and emit light across specific wavelengths has been explored in the development of new materials for solar cells and light-emitting diodes (LEDs).

The growing interest in sustainable chemistry has also influenced research on this compound. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing and drug development.

Future research on 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile is likely to focus on expanding its applications and understanding its mechanisms of action more deeply. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to new discoveries and advancements.

In conclusion, 5-(2,6-dioxooxan-4-yl)thiophene-3-carbonitrile (CAS No. 2228386-09-0) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As research continues to evolve, this compound is poised to play a crucial role in shaping the future of chemical innovation.